Cas no 200708-39-0 (1H-Imidazole-5-carboxylicacid, 2-cyano-, ethyl ester)

• Product name: 1H-Imidazole-5-carboxylicacid, 2-cyano-, ethyl ester
• CAS No: 200708-39-0
• MF: C₇H₇N₃O₂
• MW: 165.14938
• CID: 240771
• PubChem ID: 15376183

1H-Imidazole-5-carboxylicacid, 2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 2-cyano-, ethyl ester
• ethyl 2-cyano-1H-imidazole-5-carboxylate
• 2-CYANO-1H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 2-cyanoimidazole-4-carboxylate
• 200708-39-0
• 1H-Imidazole-4-carboxylicacid,2-cyano-,ethylester(9CI)
• DTXSID10572162
• SCHEMBL8188160

• Inchi： InChI=1S/C7H7N3O2/c1-2-12-7(11)5-4-9-6(3-8)10-5/h4H,2H2,1H3,(H,9,10)
• InChI Key： USXHTWRDPNUVRY-UHFFFAOYSA-N
• SMILES： CCOC(C1=CN=C(C#N)N1)=O

Computed Properties

• Exact Mass: 165.05400
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.77000
• LogP: 0.45808